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Compound of Interest

Compound Name: Amminetrichloroplatinum(1-)

Cat. No.: B15293556

In-depth Technical Guide to
Amminetrichloroplatinate(1-)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the amminetrichloroplatinate(1-)
anion, with a focus on its chemical identity, synthesis, and critical role as a precursor in the
development of platinum-based therapeutics.

Core Chemical Identity and Nomenclature

The amminetrichloroplatinate(1-) ion is a square planar coordination complex of platinum(ll). It
is most commonly handled and utilized as its potassium salt, potassium
amminetrichloroplatinate(ll). This salt is a key intermediate in the synthesis of the landmark
anticancer drug, cisplatin.
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Identifier Value Citation(s)
IUPAC Name (Anion) amminetrichloroplatinate(1-) [1]
. potassium
IUPAC Name (Potassium Salt) S ) [2][1]
amminetrichloroplatinate(ll)
Potassium
Synonyms (Potassium Salt) trichloroammineplatinate(ll), [21[11[3]

Cossa's First Salt

CAS Registry Number (Anion) 17632-41-6

CAS Registry Number
_ 13820-91-2 [2][1][3]
(Potassium Salt)

Physicochemical and Structural Data

The potassium salt of amminetrichloroplatinate(1-) is a yellow to orange crystalline solid.[1][3]
While a detailed crystal structure providing precise bond lengths and angles is not readily
available in common databases, fundamental physicochemical properties have been

documented.
Property Value Citation(s)
Molecular Formula (Potassium
K[PtCIs(NHs)] [1]I3]
Salt)
Molecular Weight (Potassium
357.57 g/mol
Salt)
Yellow to orange crystalline
Appearance ] [11[3]
solid
Melting Point 255 °C (decomposes) [3114]
Solubility Soluble in water [1]
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Experimental Protocols: Synthesis of Potassium
Amminetrichloroplatinate(ll)

The synthesis of potassium amminetrichloroplatinate(ll) is a foundational procedure in platinum
chemistry, typically involving the controlled reaction of potassium tetrachloroplatinate(ll) with
ammonia.

Objective: To synthesize potassium amminetrichloroplatinate(ll) from potassium
tetrachloroplatinate(ll).

Materials:

Potassium tetrachloroplatinate(ll) (Kz[PtCla4])

Aqueous ammonia (NHs(aq)), concentration-controlled

Distilled water

Ethanol

Diethyl ether

Beakers, magnetic stirrer, heating plate, filtration apparatus (Buchner funnel)

Methodology:

o Dissolution: Prepare a solution of potassium tetrachloroplatinate(ll) in a minimal amount of
warm distilled water. A typical concentration would be in the range of 0.1-0.2 M.

o Reaction: While stirring the Kz[PtCl4] solution, slowly add a stoichiometric amount of
agueous ammonia. The reaction should be carefully monitored, as the addition of excess
ammonia can lead to the formation of di-, tri-, and tetraammineplatinum(ll) complexes.

» Precipitation: Upon addition of ammonia, the less soluble, yellow potassium
amminetrichloroplatinate(ll) will begin to precipitate from the solution.

o Cooling: To maximize the yield, cool the reaction mixture in an ice bath.
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« |solation: Collect the yellow precipitate by vacuum filtration using a Biichner funnel.

e Washing: Wash the product on the filter with small portions of cold water to remove soluble
impurities like potassium chloride. Follow this with a wash of ethanol and then diethyl ether

to facilitate drying.
» Drying: Dry the product in a desiccator or a low-temperature oven.

Expected Yield: High yields are achievable with careful control of stoichiometry.

Reactivity and Role in Drug Development

The primary significance of the amminetrichloroplatinate(1-) ion lies in its role as a crucial
intermediate in the synthesis of cisplatin (cis-diamminedichloroplatinum(ll)), a cornerstone of

modern chemotherapy.

The synthesis of cisplatin from potassium tetrachloroplatinate(ll) masterfully utilizes the trans
effect, a fundamental principle in the reaction kinetics of square planar complexes. The trans
effect describes the labilization of ligands that are positioned trans (opposite) to ligands with a
strong trans-directing influence.

The general order of the trans effect for relevant ligands is: CI~ > NHs

This differential is exploited in a two-step synthesis to ensure the formation of the desired cis

isomer.
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K2[PtCl4]
(Potassium Tetrachloroplatinate(ll))

+ NHSs

Step 1: First Substitution

y

K[PtCIs(NH3s)]
(Potassium Amminetrichloroplatinate(ll))

+ NHs

Step 2: Second Substitution
(CI- trans to CI- is replaced)

cis-[PtCl2(NHs)z]

(Cisplatin)

Click to download full resolution via product page

Caption: Synthetic workflow for cisplatin highlighting the key intermediate.

Step-by-step explanation:
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» Formation of Amminetrichloroplatinate(1-): In the first step, one chloride ligand in the
tetrachloroplatinate(ll) anion, [PtCla]2-, is substituted by an ammonia molecule. This reaction
yields the amminetrichloroplatinate(1-) anion, [PtCls(NHs)]".

e Second Substitution (Trans Effect in Action): In the [PtCIs(NHs)]~ complex, there are two
types of chloride ligands: two that are cis to the ammonia and one that is trans to the
ammonia. Because chloride has a stronger trans effect than ammonia, the chloride ligand
that is trans to another chloride is more labile (more easily replaced) than the chloride that is
trans to the ammonia. Therefore, the incoming second ammonia molecule preferentially
displaces one of the chlorides that is cis to the first ammonia, resulting in the formation of the
cis isomer, cisplatin.

Mechanism of Action of Platinum-Based Drugs

While amminetrichloroplatinate(1-) is not itself the active drug, its importance is defined by the
biological mechanism of the compounds it is used to create. Platinum-based drugs derived
from this precursor, like cisplatin, are potent anticancer agents that exert their cytotoxic effects
primarily through interactions with nuclear DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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